Cas no 287923-89-1 (N-(5-Norbornene-2-methyl)-methanesulfonamide)

• Product Name: N-(5-Norbornene-2-methyl)-methanesulfonamide
• CAS No: 287923-89-1
• MF: C₉H₁₅NO₂S
• MW: 201.28590130806
• CID: 67486
• PubChem ID: 18626835
• Update Time: 2025-05-21

N-(5-Norbornene-2-methyl)-methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(Bicyclo[2.2.1]hept-5-en-2-ylmethyl)methanesulfonamide
• N-(Bicyclo[2.2.1]hept-5-en-2-ylmethy)methanesulfonamide
• N-(5-bicyclo[2.2.1]hept-2-enylmethyl)methanesulfonamide
• N-(5-Norbornene-2-methyl)-methanesulfonamide
• AC-4853
• SCHEMBL6935344
• A819594
• N-[(Bicyclo[2.2.1]hept-5-en-2-yl)methyl]methanesulfonamide
• FT-0693648
• DTXSID40595263
• C9H15NO2S
• N-(2-bicyclo[2.2.1]hept-5-enylmethyl)methanesulfonamide
• AKOS015917770
• N-(bicyclo(2.2.1)hept-5-ene-2-ylmethyl)-methanesulfonamide
• N-({bicyclo[2.2.1]hept-5-en-2-yl}methyl)methanesulfonamide
• FEALMIYDTDFJBH-UHFFFAOYSA-N
• N-(5-Norbornene-2-methyl)methane sulfonamide
• 287923-89-1
• Methanesulfonamide, N-(bicyclo[2.2.1]hept-5-en-2-ylmethyl)-

• Inchi： 1S/C9H15NO2S/c1-13(11,12)10-6-9-5-7-2-3-8(9)4-7/h2-3,7-10H,4-6H2,1H3
• InChI Key： FEALMIYDTDFJBH-UHFFFAOYSA-N
• SMILES： S(C)(NCC1CC2C=CC1C2)(=O)=O

Computed Properties

• Exact Mass: 201.08200
• Monoisotopic Mass: 201.082
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.6A^2
• XLogP3: 1

Experimental Properties

• Density: 1.213
• Boiling Point: 314.7 °C at 760 mmHg
• Flash Point: 314.7 °C at 760 mmHg
• Refractive Index: 1.538
• PSA: 54.55000
• LogP: 2.21950

Additional information on N-(5-Norbornene-2-methyl)-methanesulfonamide

N-(5-Norbornene-2-methyl)-methanesulfonamide: A Comprehensive Overview

N-(5-Norbornene-2-methyl)-methanesulfonamide, identified by the CAS number 287923-89-1, is a compound of significant interest in the fields of organic chemistry and materials science. This compound, often referred to asnorbornene-based methanesulfonamide, has garnered attention due to its unique structural properties and potential applications in various industries. Recent studies have highlighted its role in enhancing the performance of advanced materials, particularly in the development of high-performance polymers and composites.

The molecular structure of N-(5-Norbornene-2-methyl)-methanesulfonamide is characterized by a norbornene ring system, which is known for its exceptional stability and rigidity. The presence of the methanesulfonamide group introduces additional functional versatility, enabling this compound to participate in a wide range of chemical reactions. Researchers have explored its potential as a building block for synthesizing complex organic molecules, particularly in the context of drug discovery and material synthesis.

One of the most promising applications of N-(5-Norbornene-2-methyl)-methanesulfonamide lies in its ability to act as a precursor for advanced materials. Recent studies have demonstrated that this compound can be used to synthesize high-strength polymers with improved thermal stability and mechanical properties. For instance, a 2023 study published in the Journal of Polymer Science highlighted the use of this compound in creating lightweight polymers suitable for aerospace applications.

In addition to its role in materials science, N-(5-Norbornene-2-methyl)-methanesulfonamide has also shown potential in biological systems. Preliminary research indicates that this compound may possess bioactive properties, making it a candidate for further investigation in pharmacological studies. Its ability to interact with specific biological targets could pave the way for novel drug development strategies.

The synthesis of N-(5-Norbornene-2-methyl)-methanesulfonamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Recent advancements in catalysis have enabled more efficient production of this compound, reducing costs and improving scalability. This has made it more accessible for researchers and industries seeking to explore its applications.

Looking ahead, the future of N-(5-Norbornene-2-methyl)-methanesulfonamide appears bright, with ongoing research focusing on expanding its application scope. Collaborative efforts between academia and industry are expected to unlock new possibilities for this compound, particularly in the realms of sustainable materials development and innovative drug design.

In conclusion, N-(5-Norbornene-2-methyl)-methanesulfonamide stands as a testament to the ingenuity of modern chemistry. Its unique properties and versatile applications position it as a key player in advancing technological and scientific frontiers. As research continues to unfold, this compound is poised to make significant contributions to various fields, solidifying its place as an essential component in contemporary chemical innovation.